N-(3,4-dimethylphenyl)-2-(5-(4-ethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[5-(4-ethoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C22H23N5O4/c1-4-31-17-9-7-16(8-10-17)27-21(29)19-20(22(27)30)26(25-24-19)12-18(28)23-15-6-5-13(2)14(3)11-15/h5-11,19-20H,4,12H2,1-3H3,(H,23,28)
• InChI Key: WBKXRSYEGILONU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC(=C(C=C4)C)C
• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol
• CAS No.: 1008675-77-1

Description

N-(3,4-dimethylphenyl)-2-(5-(4-ethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N5O4 and its molecular weight is 421.457. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to the specified chemical structure have been a subject of various studies, focusing on their potential applications in scientific research. For instance, research on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners highlights the methodologies for studying the metabolism and mode of action of similar compounds through high specific activity labeling techniques (Latli & Casida, 1995). Additionally, structural analysis of related capsaicinoids reveals the significance of molecular conformation in understanding the bioactive properties of these compounds (Park et al., 1995).

Organic Synthesis and Medicinal Chemistry

The development of new synthetic methodologies for creating triazole derivatives, as explored in several studies, underscores the versatility of these compounds in organic synthesis and medicinal chemistry. For example, advancements in the synthesis of triazole derivatives for cholinesterase inhibition (Riaz et al., 2020) and antimicrobial activities (Bektaş et al., 2007) demonstrate the potential of these compounds in drug discovery and development.

Material Science and Electrochemical Properties

In the realm of material science, the synthesis and electrochemical properties of tetrasubstituted tetraphenylethenes offer insights into the design and development of new materials with potential applications in electronic and photonic devices (Schreivogel et al., 2006). Such studies contribute to the understanding of molecular structures and their impact on material properties.